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Compound of Interest

Tert-butyl (8-
Compound Name: )
aminooctyl)carbamate

cat. No.: B2937729

Technical Overview of CAS 88829-82-7

COMPOUND IDENTIFICATION: tert-butyl N-(8-aminooctyl)carbamate

This document provides a concise technical summary of the chemical compound identified by
the Chemical Abstracts Service (CAS) Registry Number 88829-82-7, intended for researchers
and professionals in drug development and chemical synthesis.

Chemical Structure and Nomenclature

The compound with CAS number 88829-82-7 is an aliphatic diamine derivative where one of
the amino groups is protected with a tert-butoxycarbonyl (Boc) group. This mono-protected
structure makes it a valuable intermediate in organic synthesis.

o |[UPAC Name: tert-butyl N-(8-aminooctyl)carbamate[1]
e Common Synonyms: 1-Boc-1,8-diaminooctane, tert-butyl (8-aminooctyl)carbamate[1][2]

The structure consists of an eight-carbon straight alkyl chain (an octyl backbone). At one
terminus of the chain is a primary amine (-NHz). At the other terminus, a nitrogen atom is linked
to a tert-butoxycarbonyl group, forming a carbamate. The Boc group serves as a protecting
group, which can be removed under mild acidic conditions to reveal the free amine.[2][3]
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Physicochemical Properties

A summary of key quantitative data for this compound is presented below.

Property Value Source
CAS Registry Number 88829-82-7 [1][2]114]
Molecular Formula C13H28N202 [1]14]
Molecular Weight 244.37 g/mol [1][4]
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Synthetic Utility and Applications

tert-butyl N-(8-aminooctyl)carbamate is primarily used as a linker or spacer in chemical
synthesis.[2] Its bifunctional nature—a free primary amine at one end and a protected amine at
the other—allows for sequential, controlled reactions. The eight-carbon aliphatic chain provides
a flexible and hydrophobic spacer.

This compound is particularly common in the synthesis of:

 PROTACS (Proteolysis Targeting Chimeras): The molecule can serve as a component of the
linker that connects a target-binding ligand to an E3 ligase-binding ligand.[3]

o Peptides and Bioconjugates: It can be used to introduce an aminoalkyl chain to other
molecules.[2]

o Modified Small Molecules: It is used to add a functionalizable sidechain in drug discovery
and medicinal chemistry projects.[2]

Visualization of Compound Identity
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The logical relationship between the CAS registry number, the IUPAC name, and the structural
formula is depicted in the diagram below.

(CAS 88829-82-7)

IS named

Gert—butyl N-(8-aminoocty|)carbamat(9 identifies

|s described by

Chemical Structure
C13H28N20:2

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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